Cas no 2171997-94-5 (1-(1-hydroxy-2-methylbutan-2-yl)-4-methylcycloheptan-1-ol)

• Product Name: 1-(1-hydroxy-2-methylbutan-2-yl)-4-methylcycloheptan-1-ol
• CAS No: 2171997-94-5
• MF: C₁₃H₂₆O₂
• MW: 214.344344615936
• CID: 5881559
• PubChem ID: 165604393
• Update Time: 2025-10-29

1-(1-hydroxy-2-methylbutan-2-yl)-4-methylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxy-2-methylbutan-2-yl)-4-methylcycloheptan-1-ol
• EN300-1631981
• 2171997-94-5

• Inchi： 1S/C13H26O2/c1-4-12(3,10-14)13(15)8-5-6-11(2)7-9-13/h11,14-15H,4-10H2,1-3H3
• InChI Key： APAJWSXLOLFWFB-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)CC1)C(C)(CO)CC

Computed Properties

• Exact Mass: 214.193280068g/mol
• Monoisotopic Mass: 214.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(1-hydroxy-2-methylbutan-2-yl)-4-methylcycloheptan-1-ol

Comprehensive Overview of 1-(1-hydroxy-2-methylbutan-2-yl)-4-methylcycloheptan-1-ol (CAS No. 2171997-94-5)

The compound 1-(1-hydroxy-2-methylbutan-2-yl)-4-methylcycloheptan-1-ol (CAS No. 2171997-94-5) is a unique and versatile chemical entity that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and specialty materials. With its intricate molecular structure featuring both a hydroxy group and a methylcycloheptane backbone, this compound exhibits properties that make it valuable for research and industrial applications. Its systematic name highlights the presence of a 2-methylbutan-2-ol moiety, which contributes to its reactivity and solubility profile.

In recent years, the demand for structurally complex alcohols like 1-(1-hydroxy-2-methylbutan-2-yl)-4-methylcycloheptan-1-ol has surged due to their potential in synthesizing high-value intermediates for fragrances, agrochemicals, and pharmaceutical ingredients. Researchers are particularly interested in its stereochemistry, as the spatial arrangement of its functional groups can influence its biological activity. This aligns with the growing trend of chiral synthesis and green chemistry, where efficiency and sustainability are prioritized.

The compound's CAS No. 2171997-94-5 serves as a critical identifier for regulatory and commercial purposes, ensuring accurate classification in global databases. Its hydroxy and methyl substituents make it a candidate for further derivatization, a topic frequently searched by chemists exploring structure-activity relationships (SAR). Additionally, its cycloheptane ring is a less common motif in organic synthesis, sparking curiosity about its conformational stability and potential applications in macrocyclic chemistry.

From an industrial perspective, 1-(1-hydroxy-2-methylbutan-2-yl)-4-methylcycloheptan-1-ol is often discussed in the context of flavor and fragrance formulations. Its branched alkyl chain and cyclic structure may contribute to unique olfactory properties, a hot topic in the perfumery industry. Furthermore, its potential as a building block for polymers or coatings is under investigation, coinciding with the rise of bio-based materials as alternatives to petroleum-derived products.

In the pharmaceutical realm, the compound's hydrophilic-lipophilic balance (HLB) makes it a subject of interest for drug delivery systems. Queries about solubility enhancement and prodrug design often reference such multifunctional alcohols. While not a drug itself, its structural features could inspire the development of novel therapeutic agents, especially in targeting lipid membranes or protein interactions.

Environmental and safety considerations are also paramount. Although not classified as hazardous, the compound's biodegradability and eco-toxicity profile are relevant to researchers focusing on green solvents and sustainable manufacturing. This aligns with the broader scientific community's emphasis on Environmental, Social, and Governance (ESG) compliance in chemical production.

In summary, 1-(1-hydroxy-2-methylbutan-2-yl)-4-methylcycloheptan-1-ol (CAS No. 2171997-94-5) represents a fascinating intersection of complexity and utility. Its applications span from fine chemicals to material science, reflecting the evolving needs of modern industries. As research continues, this compound may unlock new possibilities in catalysis, molecular design, and beyond, making it a noteworthy subject for both academic and industrial exploration.